Cas no 941890-20-6 (N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 941890-20-6
• MF: C₂₀H₂₀FN₃O₃
• MW: 369.389508247375
• CID: 5499020
• PubChem ID: 18584392
• Update Time: 2025-07-17

N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• 941890-20-6
• N'-[(4-fluorophenyl)methyl]-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• N1-(4-fluorobenzyl)-N2-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
• F2783-0805
• AKOS024466460
• N-[(4-fluorophenyl)methyl]-N'-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide

• Inchi： 1S/C20H20FN3O3/c1-13-11-16(8-9-17(13)24-10-2-3-18(24)25)23-20(27)19(26)22-12-14-4-6-15(21)7-5-14/h4-9,11H,2-3,10,12H2,1H3,(H,22,26)(H,23,27)
• InChI Key： GHYPUTCJWZGGCT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NC1C=CC(=C(C)C=1)N1C(CCC1)=O)=O)=O

Computed Properties

• Exact Mass: 369.14886967g/mol
• Monoisotopic Mass: 369.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide

Comprehensive Overview of N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 941890-20-6)

The compound N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide, identified by its CAS No. 941890-20-6, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a 2-oxopyrrolidin-1-yl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for novel compounds like N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrirlidin-1-yl)phenylethanediamide has surged, driven by advancements in precision medicine and computational drug design. This compound's structural complexity aligns with the growing trend of designing small-molecule inhibitors for therapeutic purposes. Its fluorinated aromatic component is particularly noteworthy, as fluorination often enhances a molecule's bioavailability and metabolic stability, making it a valuable asset in medicinal chemistry.

The synthesis and characterization of CAS No. 941890-20-6 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural integrity, which is critical for its potential use in drug formulation. The presence of the 2-oxopyrrolidin-1-yl group suggests possible interactions with biological targets, such as proteases or kinases, which are often implicated in disease pathways.

One of the most searched topics related to this compound is its potential role in neurodegenerative disease research. Given the increasing global focus on conditions like Alzheimer's and Parkinson's disease, molecules with pyrrolidinone derivatives, such as N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide, are being explored for their neuroprotective properties. Researchers are investigating whether this compound can modulate protein aggregation or oxidative stress, both of which are key factors in neurodegeneration.

Another area of interest is the compound's potential application in cancer therapeutics. The fluorophenyl and pyrrolidinone groups may contribute to its ability to interfere with cell signaling pathways or angiogenesis. This aligns with the broader trend of developing targeted therapies that minimize side effects compared to traditional chemotherapy. The compound's CAS No. 941890-20-6 is frequently cited in patents and academic papers exploring these avenues.

From a green chemistry perspective, the synthesis of N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide raises questions about sustainability. Researchers are increasingly focused on optimizing synthetic routes to reduce waste and energy consumption. This reflects the broader shift toward environmentally friendly practices in chemical manufacturing, a topic that resonates with both the scientific community and the public.

In summary, N'-(4-fluorophenyl)methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 941890-20-6) represents a promising candidate for multiple therapeutic applications. Its structural features, combined with the growing body of research on its potential uses, make it a compound worth watching in the fields of medicinal chemistry and drug discovery. As scientific understanding evolves, this molecule may play a pivotal role in addressing some of today's most pressing health challenges.